Cas no 953932-04-2 (N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide)

• Product Name: N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide
• CAS No: 953932-04-2
• MF: C₂₀H₃₀N₂O
• MW: 314.465005397797
• CID: 6431599
• PubChem ID: 16895630
• Update Time: 2025-06-08

N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide
• N-[(1-cyclopentylpiperidin-4-yl)methyl]-3,5-dimethylbenzamide
• N-((1-cyclopentylpiperidin-4-yl)methyl)-3,5-dimethylbenzamide
• VU0630847-1
• F5033-0321
• 953932-04-2
• AKOS024491524

• Inchi： 1S/C20H30N2O/c1-15-11-16(2)13-18(12-15)20(23)21-14-17-7-9-22(10-8-17)19-5-3-4-6-19/h11-13,17,19H,3-10,14H2,1-2H3,(H,21,23)
• InChI Key： LEFZYRVBSQZIBJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)NCC1CCN(CC1)C1CCCC1

Computed Properties

• Exact Mass: 314.235813585g/mol
• Monoisotopic Mass: 314.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide

Professional Introduction to N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide (CAS No. 953932-04-2)

N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide, a compound with the chemical identifier CAS No. 953932-04-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide incorporates a piperidine moiety, which is well-known for its role in enhancing the bioavailability and metabolic stability of various drug candidates.

The benzamide group in the molecular structure contributes to the compound's interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry. Recent studies have highlighted the importance of optimizing such structural motifs to improve pharmacokinetic properties and target specificity. The presence of the 3,5-dimethyl substituents on the benzene ring further modulates the electronic and steric properties of the molecule, which can be critical in determining its biological activity.

In the realm of drug discovery, N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide has been explored for its potential in addressing various therapeutic areas. The piperidine ring is particularly noteworthy, as it is frequently employed in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. This characteristic makes it an attractive scaffold for compounds targeting neurological disorders.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the discovery process for novel drug candidates like N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide. High-throughput screening and molecular docking studies have been instrumental in identifying lead compounds with high affinity for specific biological targets. The benzamide moiety, in particular, has been shown to interact favorably with enzymes and receptors involved in inflammation and pain modulation.

The synthesis of N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. The use of chiral auxiliaries or asymmetric catalysts may also be necessary to achieve enantiopure forms, which are often required for pharmaceutical applications.

Biological evaluation of N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide has revealed promising activities in preclinical models. Studies have demonstrated its efficacy in modulating pathways associated with neurodegenerative diseases and chronic pain conditions. The compound's ability to interact with specific neurotransmitter receptors suggests potential therapeutic benefits in managing disorders such as Alzheimer's disease and multiple sclerosis.

The pharmacokinetic profile of N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide is another critical aspect that has been extensively studied. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's overall efficacy and safety profile. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to characterize the metabolic pathways and identify potential drug-drug interactions.

Future research directions for N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide include further optimization of its chemical structure to enhance bioavailability and reduce potential side effects. Additionally, exploring its mechanism of action at a molecular level will provide valuable insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

The development of novel pharmaceutical compounds like N-(1-cyclopentylpiperidin-4-yl)methyl-3,5-dimethylbenzamide underscores the importance of interdisciplinary research in advancing healthcare solutions. By leveraging cutting-edge technologies and innovative approaches, scientists continue to push the boundaries of what is possible in drug discovery and development. The continued exploration of this compound holds promise for addressing unmet medical needs and improving patient outcomes across various therapeutic areas.